Cas no 586976-56-9 (Calcium 3-hydroxybutyrate)

• Product Name: Calcium 3-hydroxybutyrate
• CAS No: 586976-56-9
• MF: C₈H₁₄CaO₆
• MW: 246.2712
• CID: 2950540
• PubChem ID: 22996905
• Update Time: 2025-06-14

Calcium 3-hydroxybutyrate Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxybutanoic acid calcium salt
• 3-羟基丁酸钙
• Calcium beta-hydroxybutyrate
• 3-hydroxybutyrate calcium
• 3-Hydroxybutyric acid calcium salt
• Calcium 3-hydroxybutyrate
• calcium;3-hydroxybutanoate
• AMY10051
• SCHEMBL7213387
• 51899-07-1
• 586976-56-9
• 3-Hydroxybutanoic acid xcalcium salt
• Calcium 3-hydroxybutanoate

• Inchi： 1S/2C4H8O3.Ca/c2*1-3(5)2-4(6)7;/h2*3,5H,2H2,1H3,(H,6,7);/q;;+2/p-2
• InChI Key： OXUQOKIBNYSTGF-UHFFFAOYSA-L
• SMILES： [Ca+2].O([H])C([H])(C([H])([H])[H])C([H])([H])C(=O)[O-].O([H])C([H])(C([H])([H])[H])C([H])([H])C(=O)[O-]

Computed Properties

• Exact Mass: 246.0416290g/mol
• Monoisotopic Mass: 246.0416290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 63.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Calcium 3-hydroxybutyrate

Research Briefing on Calcium 3-hydroxybutyrate (CAS: 586976-56-9) in Chemical Biology and Medicine

Calcium 3-hydroxybutyrate (CAS: 586976-56-9) is a compound of growing interest in the fields of chemical biology and medicine, particularly due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its biochemical properties, mechanisms of action, and emerging clinical applications. The compound, a calcium salt of 3-hydroxybutyrate, has been investigated for its role in metabolic regulation, neuroprotection, and potential anti-inflammatory effects.

Recent studies have highlighted the significance of Calcium 3-hydroxybutyrate in ketosis and energy metabolism. As a ketone body derivative, it serves as an alternative energy source for tissues during periods of low glucose availability, such as fasting or prolonged exercise. Research published in the Journal of Biological Chemistry (2023) demonstrated that Calcium 3-hydroxybutyrate enhances mitochondrial function and ATP production in neuronal cells, suggesting its neuroprotective potential in conditions like Alzheimer's disease and Parkinson's disease.

In the context of metabolic disorders, Calcium 3-hydroxybutyrate has shown promise in managing type 2 diabetes and obesity. A 2024 study in Diabetes Care reported that supplementation with this compound improved insulin sensitivity and reduced hepatic glucose output in animal models. The mechanism appears to involve modulation of PPAR-γ signaling pathways and enhancement of fatty acid oxidation. These findings position Calcium 3-hydroxybutyrate as a potential adjunct therapy for metabolic syndrome.

The anti-inflammatory properties of Calcium 3-hydroxybutyrate have also garnered attention. Research in Nature Immunology (2023) revealed that the compound inhibits NLRP3 inflammasome activation, thereby reducing the production of pro-inflammatory cytokines. This suggests potential applications in treating inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease, and even COVID-19-related cytokine storms. The dual role in both metabolic regulation and inflammation modulation makes this compound particularly intriguing for multifactorial diseases.

From a pharmaceutical development perspective, Calcium 3-hydroxybutyrate presents several advantages. Its excellent bioavailability and safety profile, as evidenced by Phase I clinical trials, make it an attractive candidate for further development. Current research is exploring various formulation strategies to optimize its pharmacokinetics, including sustained-release formulations and combination therapies with other bioactive compounds. The compound's stability and solubility characteristics (CAS: 586976-56-9) are being systematically evaluated to facilitate its transition from bench to bedside.

Looking forward, several clinical trials are underway to evaluate the therapeutic efficacy of Calcium 3-hydroxybutyrate in various indications. These include neurodegenerative diseases, metabolic disorders, and even cancer cachexia. The compound's pleiotropic effects on cellular metabolism and inflammation pathways suggest it may have broader applications than initially anticipated. However, challenges remain in determining optimal dosing regimens and understanding potential long-term effects, particularly in chronic disease management.

In conclusion, Calcium 3-hydroxybutyrate (CAS: 586976-56-9) represents a promising therapeutic agent with multifaceted biological activities. Its unique combination of metabolic, neuroprotective, and anti-inflammatory properties positions it as a valuable compound for addressing complex diseases. As research progresses, this compound may emerge as a cornerstone in the development of novel therapies for metabolic and neurodegenerative disorders, offering new hope for patients with these challenging conditions.